Cas no 23853-10-3 (ethyl 2-(piperidin-1-yl)acetate)

• Product Name: ethyl 2-(piperidin-1-yl)acetate
• CAS No: 23853-10-3
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD00134496
• CID: 88476
• PubChem ID: 643466
• Update Time: 2025-06-08

ethyl 2-(piperidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl piperidine-1-acetate
• Ethyl 1-piperidineacetate
• ethyl 2-piperidin-1-ylacetate
• Ethyl piperidin-1-ylacetate
• (piperidinyl-1)acetate d'ethyle
• ethyl 1-piperidinylacetate
• ethyl 2-(piperidin-1-yl)acetate
• ethyl 2-piperidylacetate
• N-piperidylacetic acid ethyl ester
• piperidin-1-yl-acetic acid ethyl ester
• Piperidin-1-ylacetic acid ethyl ester
• Ethyl N-piperidinylacetate
• Ethyl piperidinoacetate
• 1-piperidineacetic acid, ethyl ester
• Piperidine-1-acetic acid ethyl ester
• ETHYL1-PIPERIDINEACETATE
• Ethyl 2-Piperidinylacetate
• ethyl 1-piperidine acetate
• Piperidinoacetic acid ethyl ester
• LXZHLNWWDDNIOJ-UHFFFA
• Ethyl 2-(piperidin-1-yl)-acetate
• J-015238
• LXZHLNWWDDNIOJ-UHFFFAOYSA-N
• A878121
• Ethyl 1-piperidineacetate, 98%
• CS-10023
• piperidinyl acetic acid ethyl ester
• InChI=1/C9H17NO2/c1-2-12-9(11)8-10-6-4-3-5-7-10/h2-8H2,1H
• Z57725240
• NS00123349
• SCHEMBL865518
• 23853-10-3
• AKOS000121033
• SY005321
• Piperadin-1-yl-acetic acid ethyl ester
• AC2282
• DTXSID00349188
• MFCD00134496
• BB 0262986
• EN300-18265
• FT-0625842
• SB41224
• ALBB-012357
• ethyl 2-(1-piperidyl)acetate
• DB-014002

• MDL： MFCD00134496
• Inchi： 1S/C9H17NO2/c1-2-12-9(11)8-10-6-4-3-5-7-10/h2-8H2,1H3
• InChI Key： LXZHLNWWDDNIOJ-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1CCCCC1)=O
• BRN： 123142

Computed Properties

• Exact Mass: 171.12600
• Monoisotopic Mass: 172.133754
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.984 g/mL at 25 °C(lit.)
• Boiling Point: 109-111 °C/25 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:195.8°F
  Degrees Celsius:91°C
  
• Refractive Index: n20/D 1.453(lit.)
• Solubility: Dissolution (34 g/l) (25 º C),
• PSA: 29.54000
• LogP: 0.97330
• Solubility: Not determined

ethyl 2-(piperidin-1-yl)acetate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on ethyl 2-(piperidin-1-yl)acetate

Ethyl 2-(Piperidin-1-yl)acetate (CAS No. 23853-10-3): An Overview of Its Properties, Applications, and Recent Research Developments

Ethyl 2-(piperidin-1-yl)acetate (CAS No. 23853-10-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as ethyl piperidine-2-acetate, is characterized by its unique structure, which combines an ethyl ester group with a piperidine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in various synthetic processes and a potential candidate for therapeutic applications.

The chemical structure of ethyl 2-(piperidin-1-yl)acetate consists of an ethyl ester moiety attached to a piperidine ring via an acetate group. This structure confers several important characteristics to the compound. The piperidine ring, a six-membered nitrogen-containing heterocycle, is known for its basicity and ability to form stable complexes with metal ions. The ethyl ester group, on the other hand, provides solubility and reactivity benefits, making the compound suitable for a wide range of chemical reactions.

In terms of physical properties, ethyl 2-(piperidin-1-yl)acetate is a colorless liquid with a characteristic odor. It has a molecular weight of 169.24 g/mol and a boiling point of approximately 170°C at atmospheric pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

One of the key applications of ethyl 2-(piperidin-1-yl)acetate is as an intermediate in the synthesis of pharmaceuticals and agrochemicals. Its reactivity and functional group versatility allow it to be used in various synthetic pathways. For example, it can be hydrolyzed to form 2-(piperidin-1-yl)acetic acid, which is a valuable building block for the synthesis of drugs targeting the central nervous system (CNS). Additionally, the compound can undergo nucleophilic substitution reactions to introduce different functional groups, expanding its utility in drug discovery and development.

Recent research has highlighted the potential therapeutic applications of ethyl 2-(piperidin-1-yl)acetate and its derivatives. Studies have shown that compounds containing the piperidine moiety exhibit potent pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that certain derivatives of ethyl 2-(piperidin-1-yl)acetate exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Another area of interest is the use of ethyl 2-(piperidin-1-yl)acetate in the development of novel CNS drugs. The piperidine ring is known to interact with various neurotransmitter receptors, making it a promising scaffold for designing drugs that target conditions such as Alzheimer's disease, Parkinson's disease, and depression. A recent study published in *Neuropharmacology* reported that a derivative of ethyl 2-(piperidin-1-yl)acetate showed promising neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

Beyond its pharmaceutical applications, ethyl 2-(piperidin-1-yl)acetate has also found use in other areas such as materials science and polymer chemistry. Its ability to form stable complexes with metal ions makes it useful as a ligand in coordination chemistry. Additionally, the compound can be incorporated into polymer chains to impart specific properties such as enhanced mechanical strength or improved thermal stability.

In conclusion, ethyl 2-(piperidin-1-yl)acetate (CAS No. 23853-10-3) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an important intermediate in synthetic processes and a potential candidate for therapeutic applications. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in various scientific fields.